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Compound of Interest
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Cat. No.: B13812784

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermodynamic data associated with

the sublimation of chromous iodide (CrI₂). The information presented is critical for

professionals in research and development, particularly in fields where the behavior of metallic

halides at elevated temperatures is of interest. This document summarizes key thermodynamic

parameters, details the experimental methodologies used for their determination, and provides

a visual representation of the experimental workflow.

Core Thermodynamic Data
The sublimation of solid chromous iodide into its gaseous state is a key physical property.

The thermodynamic data for this phase transition were determined by Thomas L. Allen in 1956.

[1][2][3][4] The standard enthalpy of sublimation, as well as the Gibbs free energy and entropy

of sublimation at standard conditions, are summarized in the table below.
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Thermodynamic
Property

Value Units Temperature (K)

Enthalpy of

Sublimation (ΔH°)
71.4 kcal/mol 298.16

Gibbs Free Energy of

Sublimation (ΔF°)
54.0 kcal/mol 298.16

Entropy of

Sublimation (ΔS°)
58.4 cal/deg·mol 298.16

Standard Enthalpy of

Sublimation (ΔsubH°)
298.7 kJ/mol 298.7

Data sourced from Allen, 1956 and the NIST Chemistry WebBook.[1][3]

Experimental Protocol: The Transpiration Method
The thermodynamic data for chromous iodide sublimation were determined by measuring the

vapor pressure of CrI₂ over a temperature range of 943 to 1054 K using the transpiration

method, also known as the saturated vapor flow method.[3]

Apparatus and Procedure:

The experimental setup involved a flow system where an inert carrier gas was passed over a

heated sample of solid chromous iodide. The carrier gas becomes saturated with the vapor of

the substance under investigation.

Sample Preparation: Due to the sensitivity of chromous iodide to oxidation and hydrolysis,

all handling of the material was conducted in a dry box under a nitrogen atmosphere.[3]

Transpiration Chamber: A known mass of chromous iodide was placed in a heated tube,

the transpiration chamber.

Carrier Gas Flow: A stream of purified argon gas was passed through the transpiration

chamber at a controlled and measured rate.
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Vapor Saturation: As the argon gas flowed over the heated CrI₂, it became saturated with

gaseous chromous iodide.

Condensation and Collection: The gas mixture then passed into a cooler section of the

apparatus where the chromous iodide vapor condensed and was collected.

Quantification: The amount of sublimed chromous iodide was determined by a suitable

analytical method, in this case, by thiosulfate titration to determine the amount of iodine in

the sublimate.[3]

Vapor Pressure Calculation: The vapor pressure of the chromous iodide at a given

temperature was calculated from the amount of sublimed material, the volume of the carrier

gas that passed through the chamber, and the temperature of the experiment.

Data Analysis:

The relationship between the vapor pressure (P) and the absolute temperature (T) was then

used to determine the thermodynamic properties of sublimation. By plotting the natural

logarithm of the vapor pressure against the inverse of the temperature (a van't Hoff plot), the

enthalpy of sublimation can be derived from the slope of the resulting line.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the transpiration method used to determine

the thermodynamic properties of chromous iodide sublimation.
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Click to download full resolution via product page

Caption: Workflow for the transpiration method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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